| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S875745-5g |
Single Layer Graphene Oxide |
7782-42-5 | ~65% | 5g |
￥3,608.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G864820-5g |
Graphene oxide |
7782-42-5 | >99% | 5g |
￥6,628.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810361-2.5kg |
Graphite powder |
7782-42-5 | 99.95% metals basis | 2.5kg |
￥812.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810363-2.5kg |
Graphite powder |
7782-42-5 | AR | 2.5kg |
￥338.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810365-2.5kg |
Graphite |
7782-42-5 | 99.95% metals basis,8000 | 2.5kg |
￥847.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810735-500g |
Graphite |
7782-42-5 | 99.95% metals basis，5000 | 500g |
￥188.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810736-2.5kg |
Graphite |
7782-42-5 | 99.95% metals basis，4000 | 2.5kg |
￥512.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810737-2.5kg |
Graphite |
7782-42-5 | 99.95% metals basis，2000 | 2.5kg |
￥498.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810738-500g |
Graphite |
7782-42-5 | 99.95% metals basis，1200 | 500g |
￥162.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810740-2.5kg |
Graphite |
7782-42-5 | 99.95% metals basis，325 | 2.5kg |
￥698.00 | 2022-01-14 |
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Carbon, with the chemical formula C and a CAS number of 7782-42-5, is one of the most versatile and abundant elements in the universe. It serves as the backbone for all known life and is integral to numerous industrial and technological applications. The unique properties of carbon, such as its ability to form strong bonds with other elements and its diverse allotropes, make it indispensable in both chemistry and materials science.
In recent years, significant advancements in the field of carbon-based materials have led to groundbreaking discoveries that are reshaping various industries. One of the most notable areas of research has been the development of carbon nanomaterials, which include graphene, carbon nanotubes, and fullerenes. These materials have exceptional electrical, thermal, and mechanical properties, making them ideal for applications in electronics, energy storage, and composite materials.
The study of carbon allotropes has seen remarkable progress, particularly in the field of graphene. Graphene, a single layer of carbon atoms arranged in a two-dimensional honeycomb lattice, exhibits unparalleled conductivity and strength. Recent research has demonstrated its potential in creating ultra-efficient transistors, flexible electronics, and even wearable devices. The ability to manipulate graphene's properties at the atomic level has opened new avenues for innovation in nanotechnology.
Another area where carbon is making a significant impact is in energy storage solutions. Lithium-ion batteries, which are widely used in smartphones, electric vehicles, and renewable energy systems, rely heavily on carbon-based anodes. Researchers have been exploring advanced materials like graphitic carbon and silicon-carbon composites to enhance battery performance. These innovations are crucial for achieving higher energy densities and longer lifespans in battery technology.
The environmental benefits of carbon-based materials have also been a focal point of recent research. Carbon capture and storage (CCS) technologies aim to mitigate climate change by capturing carbon dioxide emissions from industrial processes and storing them underground. Advanced materials like porous carbons are being developed to improve the efficiency of CCS systems. These materials can adsorb large amounts of CO2 at relatively low costs, offering a promising solution to reduce greenhouse gas emissions.
In the medical field, carbon-based materials have shown immense potential for drug delivery systems. Nanocarriers made from carbon-based polymers can target specific cells or tissues, improving the efficacy of treatments while minimizing side effects. Recent studies have demonstrated the use of these nanocarriers for delivering chemotherapy drugs directly to cancer cells, significantly enhancing treatment outcomes.
The industrial applications of carbon are equally diverse. Carbon fibers are used in high-performance composites for aerospace and automotive industries due to their lightweight yet strong nature. Additionally, activated carbon is widely used in water purification systems and air filters due to its excellent adsorption properties. These applications highlight the versatility of carbon as a material.
The future of carbon research looks promising with ongoing efforts to develop new synthetic methods for complex carbon structures. Techniques like chemical vapor deposition (CVD) and molecular beam epitaxy (MBE) are enabling scientists to create novel carbon-based materials with tailored properties. These advancements are expected to drive further innovations across multiple sectors.
In conclusion, Carbon (CAS No. 7782-42-5) remains a cornerstone in modern science and technology. Its unique properties and diverse applications continue to inspire new research and development efforts worldwide. As our understanding of carbon deepens, we can anticipate even more groundbreaking discoveries that will shape the future of various industries.
